2-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]-5-nitrobenzamide
• InChI: InChI=1S/C17H17ClN2O4/c1-11-7-12(2)9-14(8-11)24-6-5-19-17(21)15-10-13(20(22)23)3-4-16(15)18/h3-4,7-10H,5-6H2,1-2H3,(H,19,21)
• InChI Key: CHNNRCDKBGXQAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCNC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl)C
• Molecular Formula: C17H17ClN2O4
• Molecular Weight: 348.8 g/mol

Description

2-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]-5-nitrobenzamide is a chemical compound that has been widely used in scientific research. This compound is also known as GW9662 and is a selective peroxisome proliferator-activated receptor gamma (PPARγ) antagonist. PPARγ is a nuclear receptor that is involved in the regulation of glucose and lipid metabolism, as well as inflammation. The use of GW9662 has been instrumental in understanding the role of PPARγ in various biological processes.

Mechanism of Action

GW9662 acts as a selective antagonist of PPARγ by binding to the ligand-binding domain of the receptor. This prevents the activation of PPARγ by endogenous and exogenous ligands. The inhibition of PPARγ activity by GW9662 has been shown to have various physiological and biochemical effects.
Biochemical and Physiological Effects
The inhibition of PPARγ activity by GW9662 has been shown to have various biochemical and physiological effects. For example, GW9662 has been shown to inhibit adipocyte differentiation and promote lipolysis in adipocytes. In addition, GW9662 has been shown to inhibit glucose uptake and insulin sensitivity in adipocytes and skeletal muscle cells.

Advantages and Limitations for Lab Experiments

GW9662 has several advantages for use in laboratory experiments. Firstly, it is a highly selective PPARγ antagonist, which allows for the specific inhibition of PPARγ activity. Secondly, it is stable and has a long half-life, which allows for prolonged inhibition of PPARγ activity. However, there are also limitations to the use of GW9662. For example, it has been shown to have off-target effects on other nuclear receptors, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of GW9662 in scientific research. Firstly, the role of PPARγ in cancer cells is an area of active research, and GW9662 may be useful in investigating this further. Secondly, the effects of PPARγ agonists and antagonists on other physiological processes, such as inflammation and cardiovascular disease, are also areas of interest. Finally, the development of more selective PPARγ antagonists may be useful in further elucidating the role of PPARγ in various biological processes.
In conclusion, GW9662 is a useful tool for investigating the role of PPARγ in various biological processes. Its selective inhibition of PPARγ activity has provided valuable insights into the physiological and biochemical effects of PPARγ. While there are limitations to its use, the future directions for research using GW9662 are promising.

Scientific Research Applications

GW9662 has been widely used in scientific research to study the role of PPARγ in various biological processes. For example, GW9662 has been used to investigate the role of PPARγ in adipogenesis, insulin sensitivity, and inflammation. In addition, GW9662 has been used to study the effects of PPARγ agonists and antagonists on cancer cells.